N-[4-(dimethylamino)phenyl]-N'-(3-methylphenyl)thiourea

• IUPAC Name: 1-[4-(dimethylamino)phenyl]-3-(3-methylphenyl)thiourea
• InChI: InChI=1S/C16H19N3S/c1-12-5-4-6-14(11-12)18-16(20)17-13-7-9-15(10-8-13)19(2)3/h4-11H,1-3H3,(H2,17,18,20)
• InChI Key: YULIIXIGJJKDEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)NC2=CC=C(C=C2)N(C)C
• Molecular Formula: C16H19N3S
• Molecular Weight: 285.4 g/mol

Description

N-[4-(dimethylamino)phenyl]-N'-(3-methylphenyl)thiourea is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as DMPTU and is a thiourea derivative that has been shown to have a variety of biological effects. In

Scientific Research Applications

DMPTU has been studied for its potential applications in a variety of scientific research areas, including cancer research, neuroscience, and drug discovery. It has been shown to have anti-cancer properties and can inhibit the growth of cancer cells in vitro. DMPTU has also been shown to have neuroprotective effects and can improve cognitive function in animal models. In addition, DMPTU has been used as a starting point for the development of new drugs with potential therapeutic applications.

Mechanism of Action

The mechanism of action of DMPTU is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. DMPTU has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which can improve cognitive function. DMPTU has also been shown to interact with certain receptors in the body, including the sigma-1 receptor and the serotonin transporter.
Biochemical and Physiological Effects:
DMPTU has a variety of biochemical and physiological effects, including the inhibition of acetylcholinesterase, the modulation of certain receptors in the body, and the inhibition of cancer cell growth. DMPTU has also been shown to have antioxidant properties and can protect cells from oxidative stress. In addition, DMPTU has been shown to have anti-inflammatory effects and can reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of DMPTU is its ability to inhibit acetylcholinesterase, which can be useful in studying cognitive function. DMPTU has also been shown to have anti-cancer properties, which can be useful in cancer research. However, one of the limitations of DMPTU is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on DMPTU. One area of interest is the development of new drugs based on DMPTU that can be used to treat a variety of diseases. Another area of interest is the exploration of the mechanism of action of DMPTU, which is not fully understood. Finally, further studies are needed to determine the safety and potential toxicity of DMPTU, which will be important for its future use in scientific research.

Synthesis Methods

DMPTU can be synthesized using a variety of methods, including the reaction of 4-dimethylaminobenzaldehyde with 3-methylphenyl isothiocyanate in the presence of a reducing agent. Another method involves the reaction of 4-dimethylaminobenzaldehyde with 3-methylphenyl isothiocyanate in the presence of a catalyst. These methods have been shown to be effective in producing DMPTU with high yields and purity.